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Compound of Interest

Compound Name: L-Fructose-1-13C

Cat. No.: B7824498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of L-Fructose-1-13C, a stable isotope-

labeled form of L-fructose. This document covers its fundamental chemical properties,

applications in metabolic research, and generalized experimental protocols for its use as a

tracer.

Core Chemical Data
L-Fructose-1-13C is a monosaccharide and an isotopologue of L-fructose where the carbon

atom at the C-1 position is replaced by its heavy isotope, ¹³C. This labeling makes it a valuable

tool for tracing the metabolic fate of fructose in biological systems.

Property Value Reference

CAS Number 117013-21-5 [1][2]

Molecular Formula C₅¹³CH₁₂O₆ [2]

Molecular Weight 181.15 g/mol [2]

Isotopic Purity 99 atom % ¹³C

Appearance Powder

Storage Temperature 2-8°C Refrigerator [2]
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Applications in Research and Drug Development
The primary application of L-Fructose-1-13C is as a tracer in metabolic studies.[3] Its non-

radioactive nature makes it a safe alternative to radiolabeled isotopes for in vitro and in vivo

experiments.

Key applications include:

Metabolic Pathway Analysis: Tracing the journey of the ¹³C-labeled carbon through various

metabolic pathways, such as glycolysis and the pentose phosphate pathway, provides

insights into pathway activity and flux.[4]

Quantitative Analysis: It can be used as an internal standard for the accurate quantification of

unlabeled L-fructose and its metabolites in biological samples using techniques like Nuclear

Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid

Chromatography-Mass Spectrometry (LC-MS).[3]

Drug Development: In drug development, stable isotopes are incorporated into drug

molecules to trace their metabolic profiles and pharmacokinetics.[3] Understanding how a

drug candidate affects fructose metabolism can be crucial, especially for drugs targeting

metabolic diseases.

Experimental Protocols
While specific experimental designs will vary depending on the research question, a general

workflow for a ¹³C tracer experiment using L-Fructose-1-13C is outlined below.
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Caption: A generalized workflow for metabolic studies using L-Fructose-1-13C.

Methodology:

Preparation: Cells are cultured in a standard medium, or an animal model is acclimated. A

specialized medium or diet containing a known concentration of L-Fructose-1-13C is

prepared.[5]

Incubation/Administration: The standard medium is replaced with the isotope-containing

medium, and the cells are incubated for a specific period. For animal studies, the specialized

diet is administered.[5]

Metabolic Quenching: To halt enzymatic activity and preserve the metabolic state,

metabolism is rapidly quenched, often using cold methanol or other established protocols.

Metabolite Extraction: Metabolites are extracted from the cells or tissues using appropriate

solvent systems.

Analysis: The extracted metabolites are analyzed by mass spectrometry (LC-MS, GC-MS) or

NMR to identify and quantify the ¹³C-labeled species.[3]

Data Analysis: The resulting data on the distribution and abundance of ¹³C-labeled

metabolites are used to map the metabolic pathways and calculate flux rates.[4]

Fructose Metabolism and ¹³C Label Tracing
Fructose metabolism primarily occurs in the liver, intestine, and kidneys.[6] Upon entering the

cell, fructose is phosphorylated and then cleaved into triose phosphates, which can then enter

the glycolytic pathway. The diagram below illustrates the key steps and how the ¹³C label from

L-Fructose-1-13C would be traced.
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Caption: Metabolic pathway of L-Fructose-1-13C and the tracing of the ¹³C label.
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Pathway Description:

Phosphorylation: L-Fructose-1-13C is phosphorylated by fructokinase to form L-Fructose-1-

Phosphate, with the ¹³C label remaining at the C-1 position.[7]

Cleavage: Aldolase B cleaves L-Fructose-1-Phosphate into dihydroxyacetone phosphate

(DHAP) and glyceraldehyde. The ¹³C label is retained on the glyceraldehyde molecule.[7]

Entry into Glycolysis: Glyceraldehyde is then phosphorylated to glyceraldehyde-3-phosphate

(G3P) by triokinase.[7] DHAP can also be converted to G3P. The ¹³C-labeled G3P then

proceeds through the lower stages of glycolysis, ultimately forming ¹³C-labeled pyruvate,

which can then enter the TCA cycle for energy production or be used for anabolic processes

like fatty acid synthesis.[5]

This guide provides a foundational understanding of L-Fructose-1-13C for its application in

advanced research. For specific experimental designs and applications, further consultation of

detailed research literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [L-Fructose-1-13C: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7824498#l-fructose-1-13c-cas-number-and-chemical-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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